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Compound of Interest

Compound Name: DRF 2519

Cat. No.: B1670943

Get Quote

Product Overview: DRF 2519
Chemical Class: Benzoxazinone-containing Thiazolidinedione (TZD)[1]

Mechanism: Dual PPAR

/

Agonist[2][3][4][5]

Molecular Formula:

Molecular Weight: 398.43 g/mol [6]

CAS Number: 194713-46-7[7]

Core Storage Directives
Q: What are the optimal storage conditions for DRF 2519
powder to maximize shelf life?
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A: As a dual PPAR agonist containing both thiazolidinedione and benzoxazinone

pharmacophores, DRF 2519 is susceptible to hydrolytic ring opening and oxidative

degradation.

Standard Protocol:

Temperature: Store at -20°C for long-term stability (>1 month). Short-term storage (days) at

+4°C is acceptable but suboptimal.

Atmosphere: The vial must be desiccated. Moisture is the primary catalyst for the hydrolysis

of the benzoxazinone ring.

Light Protection: Store in amber glass vials or wrap clear vials in aluminum foil.

Thiazolidinedione derivatives can exhibit photolytic instability under UV/visible light

exposure.

Container: Screw-cap vials with PTFE-lined septa are recommended to prevent gas

exchange and moisture ingress.

Q: Can I store DRF 2519 at room temperature during
shipping?
A: Yes, but with strict limits. DRF 2519 is chemically stable at ambient temperature (

) for up to 72 hours provided it is kept dry and dark. However, we recommend shipping on blue
ice or dry ice to prevent thermal cycling, which can induce microscopic condensation inside the
vial, leading to hydrolysis.

Troubleshooting & Handling FAQs
Q: My DRF 2519 powder has turned from off-white to a
distinct yellow/orange. Is it still usable?
A:Stop Use Immediately. A color shift to yellow or orange typically indicates oxidative

degradation or photolysis.

Mechanism: The thiazolidinedione ring sulfur is prone to oxidation, and the conjugated

system can degrade under light exposure, forming chromophoric byproducts.
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Action: Run an LC-MS to check purity. If purity is

, discard the batch.

Q: I am having trouble dissolving DRF 2519 in DMSO.
What is the protocol?
A: DRF 2519 is hydrophobic. Solubility issues often arise from "clumping" or old DMSO that

has absorbed water. Troubleshooting Steps:

Solvent Quality: Use fresh, anhydrous DMSO (dimethyl sulfoxide). DMSO is hygroscopic;

water content

significantly reduces solubility.

Vortexing: Vortex vigorously for 30–60 seconds.

Warming: If particulates persist, warm the solution to

in a water bath for 2–5 minutes. Sonicate for maximum 5 minutes (prolonged sonication can
generate heat and degrade the compound).

Max Concentration: Typical stock concentration is 10–20 mM. Do not attempt

without verifying solubility limits.

Q: Can I freeze-thaw aqueous stock solutions of DRF
2519?
A:No. DRF 2519 precipitates rapidly in aqueous buffers upon freezing.

Best Practice: Prepare stock solutions in 100% DMSO or Ethanol.

Aliquot: Divide the DMSO stock into single-use aliquots (e.g.,

) before freezing at -20°C or -80°C.

Stability: DMSO stocks are stable for up to 6 months at -20°C if protected from moisture.
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Scientific Rationale: Degradation Mechanisms
Understanding why these conditions are necessary ensures better compliance.

Hydrolysis (Moisture Sensitivity)
The DRF 2519 molecule contains a benzoxazinone ring and a thiazolidinedione ring. Both are

heterocyclic imides/esters that are susceptible to nucleophilic attack by water molecules,

especially at non-neutral pH.

Risk: Exposure to humid air causes ring-opening hydrolysis, rendering the molecule inactive

as a PPAR agonist.

Oxidation (Air Sensitivity)
The sulfur atom in the thiazolidinedione ring and the ether linkage are potential sites for

oxidation.

Risk: Formation of sulfoxides or sulfones changes the 3D conformation of the ligand,

preventing it from fitting into the PPAR

/

ligand-binding pocket.

Workflow Visualizations
Figure 1: Storage & Handling Decision Tree
This workflow ensures the integrity of DRF 2519 from receipt to experimental use.
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Receive DRF 2519 Powder

Visual Inspection
(Off-white powder?)
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CRITICAL CONDITIONS:
1. Desiccated
2. Amber Vial
3. Tight Seal

Reconstitution Day

Use Anhydrous DMSO
(Avoid Aqueous Buffers for Stock)

Aliquot & Freeze (-20°C)
Avoid Freeze-Thaw

Click to download full resolution via product page

Caption: Decision tree for the inspection, storage, and reconstitution of DRF 2519 to prevent

hydrolytic and oxidative degradation.
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Figure 2: Predicted Degradation Pathways
Visualizing the chemical vulnerabilities of the Benzoxazinone-TZD scaffold.
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Caption: Mechanistic pathways showing how environmental factors (moisture, light, oxygen)

lead to the chemical breakdown of DRF 2519.

Summary Data Table
Parameter Recommendation Critical Limit

Storage Temp (Powder) -20°C Max +25°C (72 hrs only)

Storage Temp (DMSO Stock) -20°C or -80°C Do not store at +4°C > 24 hrs

Humidity Control Desiccator Required Hygroscopic; keep RH < 30%

Light Exposure Dark / Amber Vial Photosensitive

Solvent for Stock Anhydrous DMSO Avoid water/buffer for stock

Solubility Limit ~20 mM in DMSO Precipitates in water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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